Cas no 88489-98-9 (1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-)
88489-98-9 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-
CAS No:88489-98-9
MF:C12H10N4
MW:210.23460149765
CID:630770
PubChem ID:13233264
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)-
- 6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
- SCHEMBL10806026
- 88489-98-9
- DTXSID20530617
- AKOS037627157
- 6-(4-Methylphenyl)[1,2,4]triazolo[4,3-b]pyridazine
-
- Inchi: 1S/C12H10N4/c1-9-2-4-10(5-3-9)11-6-7-12-14-13-8-16(12)15-11/h2-8H,1H3
- InChI Key: SBBMDEIIUUWPEF-UHFFFAOYSA-N
- SMILES: N12C=NN=C1C=CC(C1C=CC(C)=CC=1)=N2
Computed Properties
- Exact Mass: 210.090546336g/mol
- Monoisotopic Mass: 210.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.1Ų
1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-methylphenyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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